Cas no 111144-97-9 (Benzene, 1-ethenyl-4-(2,2,2-trifluoroethoxy)-)
111144-97-9 structure
Product Name:Benzene, 1-ethenyl-4-(2,2,2-trifluoroethoxy)-
CAS No:111144-97-9
MF:C10H9F3O
MW:202.173073530197
CID:1196617
PubChem ID:14178098
Update Time:2025-04-20
Benzene, 1-ethenyl-4-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-ethenyl-4-(2,2,2-trifluoroethoxy)-
- 1-ethenyl-4-(2,2,2-trifluoroethoxy)benzene
- FXZBODIIBNVFSX-UHFFFAOYSA-N
- 111144-97-9
- A1-05196
- DTXSID10557050
- AKOS018694773
- SCHEMBL2998505
-
- Inchi: 1S/C10H9F3O/c1-2-8-3-5-9(6-4-8)14-7-10(11,12)13/h2-6H,1,7H2
- InChI Key: FXZBODIIBNVFSX-UHFFFAOYSA-N
- SMILES: FC(COC1C=CC(C=C)=CC=1)(F)F
Computed Properties
- Exact Mass: 202.06057
- Monoisotopic Mass: 202.06054939g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-ethenyl-4-(2,2,2-trifluoroethoxy)- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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